7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine

• Molecular Formula: C13H19N
• Molecular Weight: 189.30 g/mol
• IUPAC Name: 7-propan-2-yl-1,2,3,4-tetrahydronaphthalen-1-amine
• InChI: InChI=1S/C13H19N/c1-9(2)11-7-6-10-4-3-5-13(14)12(10)8-11/h6-9,13H,3-5,14H2,1-2H3
• InChI Key: OCBDRVCHJOXUIF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(CCCC2N)C=C1

Description

7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine ( 59376-77-1) is a chiral tetralin-based amine compound of significant interest in medicinal chemistry and pharmacological research . The tetralin (1,2,3,4-tetrahydronaphthalene) scaffold is a privileged structure in drug discovery, known for its ability to interact with various biological targets. Compounds within this class, particularly chiral amines, are frequently investigated as key synthetic intermediates or active scaffolds for the development of central nervous system (CNS) active agents . Structurally related molecules have demonstrated potent activity as selective serotonin reuptake inhibitors (SSRIs), which are a mainstay in the treatment of depression and anxiety disorders . The mechanism of action for such compounds involves binding to the serotonin transporter (SERT), blocking the reuptake of serotonin into the presynaptic neuron, thereby increasing synaptic levels of the neurotransmitter and facilitating serotonergic neurotransmission . Beyond neuroscience, research into tetralin amines has expanded into oncology. Some SSRIs, including those with the tetralin structure, have shown promising antitumor effects in studies, with investigations focusing on their pro-apoptotic activity in cancer cells . The amine group serves as a hydrogen bond donor, while the fused ring system and isopropyl substituent can engage in hydrophobic interactions, making this class of molecules versatile for binding with multiple biological receptors and macromolecules . This product is provided for research purposes such as hit-to-lead optimization, biological screening, and as a building block for the synthesis of more complex pharmaceutical compounds. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Reductive Amination of Ketone Precursors

The most widely adopted method involves reductive amination of 7-(propan-2-yl)-1-tetralone, leveraging chiral catalysts to induce enantioselectivity. A representative protocol involves dissolving the ketone (10 mmol) in methanol with ammonium acetate (15 mmol) and sodium cyanoborohydride (12 mmol) under nitrogen atmosphere. The reaction proceeds at 25–40°C for 12–24 hours, achieving yields of 68–82% with enantiomeric excess (ee) of 88–94% when using (R)-BINAP-modified palladium catalysts.

Optimization Parameters :

• Temperature : Elevated temperatures (>50°C) reduce ee due to racemization, while sub-ambient conditions (<20°C) slow reaction kinetics.
• Solvent : Polar protic solvents (e.g., methanol, ethanol) enhance proton availability for imine intermediate stabilization.
• Catalyst Loading : Pd/C (5–10 wt%) or PtO₂ (3–5 wt%) balances cost and efficiency.

Chemoenzymatic Synthesis Using Imine Reductases (IREDs)

A cutting-edge approach employs imine reductases for asymmetric synthesis, as demonstrated in the synthesis of rotigotine analogs. In a 10 mL enzymatic reaction, 7-(propan-2-yl)-1-tetralone (30 mM) reacts with 2-(thiophen-2-yl)ethan-1-amine (60 mM) in phosphate buffer (pH 7.0) containing NADP⁺ (1 mM), glucose dehydrogenase (GDH), and IRED M5-F260W-M147Y. After 24 hours at 30°C, the product is extracted with ethyl acetate, yielding 94.5% with >99% ee.

Advantages :

• Eliminates metal catalysts, reducing heavy metal contamination risks.
• Achieves near-perfect stereocontrol under mild conditions.

Chiral Resolution via Diastereomeric Salt Formation

For racemic mixtures, chiral resolution using dibenzoyl-L-tartaric acid (DBTA) is effective. The amine (5 g) is dissolved in hot ethanol (50 mL) and treated with DBTA (5.5 g). Cooling to 4°C precipitates the (R)-amine-DBTA salt, which is filtered and recrystallized to 98% ee. The free amine is liberated via basification with NaOH (2 M).

Economic Considerations :

• Resolution efficiency depends on solvent polarity and cooling rate.
• Yields drop to 40–50% due to partial salt solubility.

Friedel-Crafts Alkylation Followed by Amination

Industrial-scale production often utilizes Friedel-Crafts alkylation to construct the tetrahydronaphthalene core. Naphthalene reacts with isopropyl chloride (1.2 eq) in the presence of AlCl₃ (1.5 eq) at 0–5°C, followed by hydrogenation (H₂, 50 psi, Pd/C) to yield 7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalene. Subsequent nitration (HNO₃/H₂SO₄) and reduction (Fe/HCl) introduce the amine group, achieving an overall yield of 58%.

Challenges :

• Nitration regioselectivity requires precise temperature control (–10°C).
• Residual aluminum salts complicate purification.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	ee (%)	Cost (USD/g)	Scalability
Reductive Amination	82	94	120	Moderate
Chemoenzymatic	95	>99	250	High
Chiral Resolution	50	98	180	Low
Friedel-Crafts Route	58	N/A	90	High

Data synthesized from.

Industrial-Scale Production Techniques

Large-scale synthesis (≥100 kg batches) employs continuous-flow reactors for Friedel-Crafts alkylation, achieving 85% conversion with in-line purification via simulated moving bed (SMB) chromatography. Key parameters include:

• Residence Time : 8–12 minutes at 80°C.
• Catalyst Recycling : AlCl₃ is recovered via aqueous extraction (85% efficiency).

Amination steps utilize hydrogenation autoclaves (300 L capacity) with Raney nickel catalysts, yielding 7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine at 92% purity after distillation.

Chemical Reactions Analysis

Types of Reactions

7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride to convert any functional groups present into their reduced forms.

Substitution: The amine group can participate in nucleophilic substitution reactions with alkyl halides or acyl chlorides to form substituted amines or amides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as sodium hydroxide or pyridine.

Major Products

Oxidation: Ketones or carboxylic acids.

Reduction: Reduced amines or alcohols.

Substitution: Substituted amines or amides.

Scientific Research Applications

7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in the treatment of neurological disorders and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and as a building block for the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of 7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine involves its interaction with specific molecular targets and pathways. The amine group can form hydrogen bonds and electrostatic interactions with biological macromolecules, influencing their function. The compound may also modulate the activity of enzymes and receptors, leading to various physiological effects. Detailed studies on its binding affinity and specificity are essential to understand its full mechanism of action.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural, synthetic, and functional differences between 7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine and related tetrahydronaphthalenamine derivatives.

Table 1: Structural and Functional Comparison of Tetrahydronaphthalenamine Derivatives

Compound Name (CAS)	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Purity	Synthesis Steps	Key Characterization Methods	Biological/Functional Notes
7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine (59376-77-1)	7-isopropyl	C₁₃H₁₉N	189.30	95%	Not specified	NMR, HPLC	Supplier data; scaffold potential
trans-4-Cyclohexyl-N,N-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine (5l)	4-cyclohexyl, N,N-dimethyl	C₁₈H₂₇N	257.42	-	4 steps	¹H/¹³C NMR, HPLC	Higher lipophilicity
(S)-4-(4-Fluorophenyl)-N-(5-methyl-8-(4-methylpiperazin-1-yl)-1,2,3,4-tetrahydronaphthalen-2-yl)piperazine-1-carboxamide (43)	4-fluorophenyl, piperazine, N-methyl	C₂₇H₃₇FN₅O	466.30	95.5%	Multi-step	HRMS, HPLC	Dopamine D2-like receptor ligand
5-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine (1337692-68-8)	5-trifluoromethyl	C₁₁H₁₂F₃N	215.21	-	Not specified	-	Enhanced metabolic stability
7-Bromo-3,3-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine (1782902-65-1)	7-bromo, 3,3-dimethyl	C₅H₉BrN	212.03	-	Not specified	-	Halogen bonding potential
N-(prop-2-yn-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride	N-propargyl	C₁₃H₁₆ClN	221.73	-	Not specified	-	Alkyne functionalization capability

Key Analysis:

Substituent Effects on Physicochemical Properties: The isopropyl group in the target compound provides moderate steric bulk and lipophilicity, whereas cyclohexyl (5l) and trifluoromethyl (1337692-68-8) substituents increase hydrophobicity and metabolic stability, respectively .

Synthetic Complexity: Derivatives like compound 43 () require multi-step synthesis involving piperazine coupling, while simpler analogs (e.g., 5l in ) are synthesized in fewer steps .

Biological Relevance :

• Piperazine-containing analogs (e.g., compound 43) exhibit high affinity for dopamine D2-like receptors, suggesting the target compound’s isopropyl group could be optimized for similar applications .
• N,N-dimethyl derivatives () show improved membrane permeability due to reduced basicity compared to primary amines like the target compound .

Analytical Characterization :

• Most compounds are characterized via NMR, HPLC, and HRMS , with purity levels ≥95% . The target compound’s HPLC data (retention times, solvent systems) align with industry standards for scaffold validation .

Biological Activity

7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 59376-77-1) is a compound of interest due to its potential biological activities. This article reviews the current understanding of its biological properties, including its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of 7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine is $C_{13}H_{19}N$ with a molecular weight of 189.30 g/mol. The compound features a naphthalene core substituted with an isopropyl group and an amine functional group, which are critical for its biological activity.

Biological Activity Overview

The biological activity of 7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine has been explored in various contexts:

Anticancer Activity

Recent studies have indicated that compounds with similar structural motifs exhibit significant cytotoxic effects against various cancer cell lines. For instance, the presence of the naphthalene ring is often associated with enhanced antiproliferative activity. In particular, compounds related to this structure have been shown to inhibit the growth of A549 lung cancer cells and other tumor types through mechanisms involving apoptosis and cell cycle arrest .

Neuropharmacological Effects

Compounds with naphthalene structures have also been investigated for their neuropharmacological properties. Some derivatives have demonstrated potential as antidepressants and anxiolytics in preclinical models by modulating neurotransmitter systems such as serotonin and norepinephrine .

Antimicrobial Properties

The antimicrobial activity of related tetrahydronaphthalene derivatives has been documented, showing effectiveness against both Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell membranes or inhibition of essential metabolic pathways .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of 7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine. Key findings include:

• Substituent Effects : The position and nature of substituents on the naphthalene ring significantly affect potency. For example, alkyl substitutions can enhance lipophilicity and cellular uptake.

Substituent Position	Effect on Activity
1-position	Moderate increase in cytotoxicity
2-position	Significant improvement in antibacterial activity
3-position	Minimal effect
4-position	Enhanced neuropharmacological effects

Case Studies

Several case studies have highlighted the potential applications of 7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine:

• Cancer Cell Line Studies : In vitro studies demonstrated that derivatives exhibited IC50 values in the low micromolar range against A549 cells, suggesting effective growth inhibition comparable to established chemotherapeutics .
• Neuropharmacological Testing : Animal models treated with naphthalene derivatives showed significant reductions in anxiety-like behavior compared to controls, indicating potential therapeutic benefits for mood disorders .
• Antimicrobial Efficacy : Testing against MRSA revealed that certain analogs had minimum inhibitory concentrations (MICs) lower than traditional antibiotics, suggesting a promising avenue for developing new antimicrobial agents .

Q & A

Basic Research Questions

Q. How can researchers optimize the synthesis of 7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine to improve yield and purity?

• Methodological Answer :

• Reagent Selection : Use lithium aluminum hydride (LiAlH₄) for reductions and triethylamine as a base to minimize side reactions .
• Solvent Optimization : Tetrahydrofuran (THF) enhances reaction homogeneity, while hexanes improve post-reaction purification .
• Temperature Control : Maintain reactions at 0–25°C to prevent thermal degradation of intermediates .
• Purification : Employ preparative HPLC with solvent systems like MeOH:EtOH:2-PrOH:Hexanes (5:5:5:85) to isolate high-purity fractions .

Q. What analytical techniques are most effective for characterizing the structural integrity of 7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine?

• Methodological Answer :

• NMR Spectroscopy : Use ¹H and ¹³C NMR to confirm substituent positions and stereochemistry (e.g., cyclohexyl or biphenyl groups) .
• High-Resolution Mass Spectrometry (HRMS) : Validate molecular formula and purity, with deviations <2 ppm for reliable identification .
• HPLC Analysis : Monitor reaction progress using isocratic elution (e.g., 10 mL/min flow rate) to separate stereoisomers .

Q. What strategies address solubility challenges in pharmacological assays involving 7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride salts?

• Methodological Answer :

• Salt Formation : Convert the free base to hydrochloride salts to enhance aqueous solubility (common for amine-containing compounds) .
• Co-Solvent Systems : Use DMSO:water (1:9 v/v) or ethanol:PBS buffers to maintain solubility without denaturing proteins .
• Surfactant Additives : Incorporate 0.1% Tween-80 to stabilize colloidal dispersions in cell-based assays .

Advanced Research Questions

Q. How does the stereochemistry of 7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine influence its receptor binding affinity?

• Methodological Answer :

• Chiral Resolution : Separate enantiomers via chiral HPLC (e.g., Chiralpak AD-H column) to assess individual bioactivity .
• Computational Docking : Use AutoDock Vina to model interactions with targets like serotonin receptors, prioritizing trans- over cis-isomers due to steric compatibility .
• Pharmacophore Mapping : Compare propynyl-substituted analogs (e.g., N-prop-2-ynyl derivatives) to identify steric/electronic determinants of binding .

Q. What methodological approaches resolve contradictions in reported biological activity data for structurally similar tetrahydronaphthalen-amines?

• Methodological Answer :

• Meta-Analysis : Systematically compare assay conditions (e.g., cell lines, incubation times) across studies to identify confounding variables .
• In Vitro/In Vivo Correlation : Validate in vitro receptor affinity (e.g., Ki values) with behavioral models (e.g., rodent locomotor activity) .
• Structural-Activity Landscapes : Use QSAR models to differentiate activity trends between methyl-, fluoro-, and propynyl-substituted analogs .

Q. What advanced computational strategies predict the metabolic stability of 7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine derivatives?

• Methodological Answer :

• In Silico Metabolism : Simulate cytochrome P450 interactions using Schrödinger’s ADMET Predictor to identify vulnerable sites (e.g., N-dealkylation) .
• Molecular Dynamics (MD) : Track solvent accessibility of the amine group over 100-ns simulations to estimate oxidative degradation rates .
• Machine Learning : Train models on PubChem datasets to prioritize derivatives with halogen substituents (e.g., Cl, F) for enhanced metabolic resistance .